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Compound of Interest |

Compound Name: AG-370
Cat. No.: B176268
Get Quote

Target Audience: Researchers, assay developers, and drug discovery scientists. Content
Focus: Physicochemical handling, solvent causality, and standardized protocols for AG-370
(Tyrphostin AG-370).

Executive Summary

AG-370 (NSC 651712) is a potent, cell-permeable tyrphostin that acts as a selective inhibitor of
Platelet-Derived Growth Factor Receptor (PDGFR) kinase[1]. Due to its highly hydrophobic
nature and susceptibility to degradation via repeated freeze-thaw cycles, the preparation of a
stable, accurately concentrated stock solution is a critical variable in reproducible in vitro and in
vivo assays. This application note details the mechanistic rationale and step-by-step
methodology for the reconstitution, aliquoting, and long-term storage of AG-370.

Mechanistic Grounding & Utility

AG-370 specifically targets the intracellular tyrosine kinase domain of PDGFR. By inhibiting
receptor autophosphorylation (ICso ~ 20 uM in human fibroblasts), it effectively uncouples the
receptor from downstream signal transduction cascades, including the MAPK and PI3K/Akt
pathways[1][2]. This mechanism represses PDGF-induced mitogenesis and cell proliferation,
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making AG-370 an essential pharmacological tool in oncology, vascular biology, and stem cell
differentiation research([2].
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Fig 1. Mechanism of action for AG-370 inhibiting PDGFR autophosphorylation and downstream

signaling.

Physicochemical Properties

To ensure accurate molarity and prevent precipitation, researchers must account for the
compound's specific molecular weight and solvent limitations. AG-370 is sparingly soluble in
aqueous buffers but demonstrates excellent solubility in organic solvents|[3].

Table 1: Chemical and Physical Properties of AG-370
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Property Value

) 3-amino-4-(1H-indol-5-yImethylene)-2-
Chemical Name _ o
pentenetricarbonitrile

CAS Number 134036-53-6[4]

Molecular Formula C1sHoNs[4]

Molecular Weight 259.27 g/mol [4]

Appearance White to yellow crystalline solid[4]
Max Solubility (DMSO) ~30 mg/mL (115.71 mM)[4]

Max Solubility (DMF) ~30 mg/mL[3]

UV/Vis Maxima (Amax) 260 nm, 367 nm[3]

Causality in Solvent Selection and Handling (E-E-A-
T Insights)

As a Senior Application Scientist, | strongly advise against standard "eyeball" reconstitution.
The physical chemistry of AG-370 dictates strict handling rules:

e The Hygroscopic Threat of DMSO: While Dimethyl Sulfoxide (DMSO) is the optimal solvent,
it is highly hygroscopic. Using old or improperly sealed DMSO introduces water into the
solvent matrix. Because AG-370 is highly hydrophobic, even trace amounts of water can
cause micro-precipitation, drastically reducing the true concentration of your stock[4].
Rule:Always use newly opened, anhydrous DMSO (=99.9% purity).

e Thermal Shock and Condensation: Vials stored at -20°C must be equilibrated to room
temperature in a desiccator before opening. Opening a cold vial causes atmospheric
moisture to condense on the powder, accelerating degradation and ruining solubility.

e The Freeze-Thaw Penalty: Repeated freezing and thawing of DMSO stocks causes localized
concentration gradients (cryo-concentration) and can precipitate the compound. Aliquoting is
not optional; it is a mandatory step to preserve the integrity of the inhibitor[4].

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.medchemexpress.com/ag-370.html
https://www.medchemexpress.com/ag-370.html
https://www.medchemexpress.com/ag-370.html
https://www.medchemexpress.com/ag-370.html
https://www.medchemexpress.com/ag-370.html
https://cdn.caymanchem.com/cdn/insert/10010568.pdf
https://cdn.caymanchem.com/cdn/insert/10010568.pdf
https://www.benchchem.com/product/b176268/docs?utm_src=pdf-body#application-note-preparation-aliquoting-and-handling-of-ag-370-stock-solutions
https://www.benchchem.com/product/b176268/docs?utm_src=pdf-body#application-note-preparation-aliquoting-and-handling-of-ag-370-stock-solutions
https://www.medchemexpress.com/ag-370.html
https://www.medchemexpress.com/ag-370.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176268?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Stock Solution Preparation Protocol
Reconstitution Calculations

Use the following matrix to determine the exact volume of anhydrous DMSO required to
achieve your target molarity.

Table 2: DMSO Volume Required for Specific Molarities

z:)rr?::ntration Volume for 1 mg Volume for 5 mg Volume for 10 mg
1mM 3.8570 mL 19.2849 mL 38.5698 mL

5 mM 0.7714 mL 3.8570 mL 7.7140 mL

10 mM 0.3857 mL 1.9285 mL 3.8570 mL

(Note: Calculations
are based on MW =
259.27 g/mol .
Formula: Volume (mL)
= Mass (mg)
/[Concentration (mM)
x Molecular Weight (
g/mol )] x 1000)[4].

Step-by-Step Workflow
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1. Equilibrate Solid AG-370
to Room Temp (30 mins)

2. Brief Centrifugation
(Collect powder at bottom)

|

3. Add Anhydrous DMSO

(See Reconstitution Table)

4., Vortex & Sonicate
(Until visually clear)

5. Aliquot into

Low-Bind Tubes

6. Purge with Inert Gas
(Argon/Nitrogen)

7. Store at -80°C

(Stable for 6 months)

Click to download full resolution via product page
Fig 2. Optimal workflow for the preparation, aliquoting, and storage of AG-370 stock solutions.
Detailed Procedure:

» Equilibration: Remove the lyophilized AG-370 vial from -20°C storage. Leave it intact at room
temperature for at least 30 minutes.

o Centrifugation: Spin the vial at 3,000 x g for 10 seconds to ensure all crystalline solid is
collected at the bottom, preventing loss upon opening.

» Solvation: Pipette the calculated volume of room-temperature, anhydrous DMSO directly
onto the powder.

o Dissolution: Vortex the vial for 30—60 seconds. If the solution is not entirely clear, place the
vial in a heated ultrasonic bath (approx. 37°C) for 2-5 minutes. Caution: Do not exceed 40°C
to prevent thermal degradation[4].
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 Aliquoting: Dispense the master stock into single-use aliquots (e.g., 10 pL or 20 pL) using
sterile, low-bind microcentrifuge tubes.

 Inert Gas Purging (Highly Recommended): Gently blow a stream of Argon or Nitrogen gas
over the liquid surface in each tube before capping. This displaces oxygen and prevents
oxidation of the indole moiety][3].

o Storage: Immediately transfer aliquots to a -80°C freezer. Under these conditions, the stock
is stable for up to 6 months. If stored at -20°C, the solution must be used within 1 month[4].

Quality Control & Assay Preparation

e Working Solution Preparation: AG-370 should only be diluted into aqueous assay buffers
(e.g., PBS or cell culture media) immediately prior to the experiment. The maximum
recommended aqueous solubility (achieved via a 1:6 DMSO:PBS dilution) is ~0.1 mg/mL][3].

e Aqueous Stability: Do not store the aqueous working solution for more than 24 hours|[3].
Prepare fresh working dilutions from the DMSO aliquot daily.

 Validation: If an aliquot has been stored near its expiration date, its integrity can be verified
via UV/Vis spectroscopy, confirming the presence of distinct absorbance peaks at 260 nm
and 367 nm[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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